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Compound of Interest

Compound Name: N2-Isopropylpyrazine-2,5-diamine

Cat. No.: B11920210

For the attention of researchers, scientists, and drug development professionals, this technical
guide provides a comprehensive overview of the availability, synthesis, and potential biological
context of N2-lsopropylpyrazine-2,5-diamine.

Initial investigations reveal that N2-lsopropylpyrazine-2,5-diamine is not a readily available
stock chemical from major commercial suppliers. Extensive searches have not identified any
direct vendors for this specific compound, suggesting it is a specialized or novel molecule that
requires custom synthesis for research and development purposes.

Supplier and Availability Overview

As of late 2025, N2-Isopropylpyrazine-2,5-diamine is not listed in the catalogs of prominent
chemical suppliers. Researchers seeking to acquire this compound will likely need to engage
with a company specializing in custom chemical synthesis. Several such companies have
expertise in the synthesis of heterocyclic compounds, including pyrazine derivatives.

Table 1: Custom Synthesis Supplier Options
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Company

Specialization

Services Offered

BOC Sciences

Small molecule custom
synthesis, chiral synthesis,

process development.

Synthetic route design,

optimization, and scale-up.

Tocris Bioscience

Custom synthesis of complex
organic molecules, including

amino acids and heterocycles.

Route development, analog
synthesis, and stable isotope

labeling.

Custom synthesis of a wide

variety of organic compounds

Multistep organic synthesis,

Enamine o ] asymmetric synthesis, and
from milligram to kilogram ) ]
focused library creation.
scale.
Custom synthesis for )
, _ _ Route scouting, process
) pharmaceutical and diagnostic
Biosynth development, and GMP

applications, specializing in

complex molecules.

manufacturing.

Otava Chemicals

Custom synthesis of organic
molecules for biotech and

pharmaceutical research.

Synthesis of building blocks,
reference compounds, and hit-

to-lead libraries.

Proposed Synthetic Pathway

While no specific literature detailing the synthesis of N2-lsopropylpyrazine-2,5-diamine has

been identified, a plausible synthetic route can be proposed based on established methods for

the preparation of substituted diaminopyrazines. A common strategy involves the sequential

amination of a dihalopyrazine precursor.

A potential starting material for this synthesis is 2,5-dichloropyrazine. The differential reactivity

of the chlorine atoms can be exploited to introduce the amino and isopropylamino groups in a

stepwise manner. The isopropylamino group would likely be introduced first, followed by

amination.

Experimental Protocol: Proposed Synthesis of N2-Isopropylpyrazine-2,5-diamine

o Step 1: Synthesis of 2-chloro-5-(isopropylamino)pyrazine.
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o In a sealed reaction vessel, dissolve 2,5-dichloropyrazine in a suitable solvent such as
ethanol or isopropanol.

o Add an excess of isopropylamine to the solution.

o Heat the reaction mixture at a temperature range of 80-120°C for several hours.

o Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-
mass spectrometry (GC-MS).

o Upon completion, cool the reaction mixture and remove the solvent under reduced
pressure.

o Purify the resulting crude product by column chromatography on silica gel to obtain 2-
chloro-5-(isopropylamino)pyrazine.

Step 2: Synthesis of N2-Isopropylpyrazine-2,5-diamine.

o

Dissolve the purified 2-chloro-5-(isopropylamino)pyrazine in a suitable solvent, such as
dimethyl sulfoxide (DMSQO) or N-methyl-2-pyrrolidone (NMP).

o Add a source of ammonia, such as a solution of ammonia in dioxane or agueous
ammonia, in the presence of a palladium or copper catalyst and a suitable ligand.

o Heat the reaction mixture under pressure in a sealed vessel.

o Monitor the reaction until the starting material is consumed.

o After cooling, the reaction mixture can be worked up by extraction and purified by
crystallization or column chromatography to yield the final product, N2-
Isopropylpyrazine-2,5-diamine.
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2,5-Dichloropyrazine Nucleophilic Aromatic Substitution
P> 2-Chloro-5-(isopropylamino)pyrazine Buchwald-Hartwig Amination
Isopropylamine > N2-Isopropylpyrazine-2,5-diamine

Ammonia
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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